Cas no 91893-78-6 (3-{[4-Hydroxy-3-(propan-2-yl)phenyl]methyl}pentane-2,4-dione)

• Product Name: 3-{[4-Hydroxy-3-(propan-2-yl)phenyl]methyl}pentane-2,4-dione
• CAS No: 91893-78-6
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 2814401
• PubChem ID: 20273482
• Update Time: 2025-04-21

3-{[4-Hydroxy-3-(propan-2-yl)phenyl]methyl}pentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10792674
• 3-{[4-Hydroxy-3-(propan-2-yl)phenyl]methyl}pentane-2,4-dione
• DTXSID70604473
• 91893-78-6

• Inchi： 1S/C15H20O3/c1-9(2)13-7-12(5-6-15(13)18)8-14(10(3)16)11(4)17/h5-7,9,14,18H,8H2,1-4H3
• InChI Key： GHDOYLDDKYYWLR-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(C)C)CC(C(C)=O)C(C)=O

Computed Properties

• Exact Mass: 248.14124450Da
• Monoisotopic Mass: 248.14124450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4Ų